Cas no 946218-84-4 (N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946218-84-4
• MF: C₂₂H₂₄N₆O
• MW: 388.465563774109
• CID: 6349717
• PubChem ID: 17016753
• Update Time: 2025-07-10

N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• N~6~-(butan-2-yl)-N~4~-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• F2090-0528
• 6-N-butan-2-yl-4-N-(4-methoxyphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• N6-(sec-butyl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• AKOS016326544
• N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 946218-84-4
• AKOS002332698

• Inchi： 1S/C22H24N6O/c1-4-15(2)24-22-26-20(25-16-10-12-18(29-3)13-11-16)19-14-23-28(21(19)27-22)17-8-6-5-7-9-17/h5-15H,4H2,1-3H3,(H2,24,25,26,27)
• InChI Key： WXCMCOPADIDFGI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1=C2C=NN(C3C=CC=CC=3)C2=NC(=N1)NC(C)CC

Computed Properties

• Exact Mass: 388.20115941g/mol
• Monoisotopic Mass: 388.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76.9Ų

Additional information on N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Comprehensive Analysis of N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946218-84-4)

The compound N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946218-84-4) is a highly specialized pyrazolopyrimidine derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the butan-2-yl and 4-methoxyphenyl substituents, make it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications as a kinase inhibitor, a topic that aligns with current trends in precision medicine and cancer therapeutics.

In recent years, the demand for small-molecule inhibitors like N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has surged due to their role in modulating signal transduction pathways. This compound's pyrazolo[3,4-d]pyrimidine core is structurally analogous to purine, enabling it to interact with ATP-binding sites in kinases. Such interactions are critical for developing targeted therapies for diseases like autoimmune disorders and metabolic syndromes, which are frequently searched topics in biomedical research.

The synthesis of CAS No. 946218-84-4 involves multi-step organic reactions, emphasizing the importance of regioselective functionalization and protecting group strategies. These techniques are often discussed in pharmaceutical forums and academic publications, reflecting the compound's relevance to modern drug design. Additionally, its lipophilic properties, attributed to the butan-2-yl group, enhance membrane permeability—a key factor in optimizing bioavailability for oral administration.

From a mechanistic perspective, N6-(butan-2-yl)-N4-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine exhibits selective inhibition against certain tyrosine kinases, a feature that resonates with the growing interest in personalized medicine. Its 4-methoxyphenyl moiety contributes to binding affinity, while the phenyl group at the 1-position stabilizes the heterocyclic scaffold. These attributes are frequently explored in computational chemistry studies, where molecular docking and QSAR modeling are employed to predict activity.

The compound's potential extends beyond oncology. Recent preclinical studies suggest applications in neurodegenerative diseases, owing to its ability to cross the blood-brain barrier. This aligns with trending searches on neuroprotection and CNS drug development. Furthermore, its metabolic stability and low toxicity profile make it a viable candidate for lead optimization in pharmaceutical R&D.

In summary, CAS No. 946218-84-4 represents a versatile chemical entity with broad implications for therapeutic innovation. Its structural complexity and pharmacological potential position it at the forefront of drug discovery discussions, particularly in contexts like kinase-targeted therapies and disease-modifying agents. As research progresses, this compound may unlock new avenues for treating complex pathologies, fulfilling unmet needs in global healthcare.